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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzaldehyde

CAS No.: 94650-94-9

Cat. No.: B1630457 Get Quote

Executive Summary & Operational Context
2-Chloro-4-hydroxybenzaldehyde (CAS: 56962-10-8) is a halogenated aromatic intermediate

frequently used in pharmaceutical synthesis. While its acute toxicity is moderate, its disposal

requires strict adherence to halogenated waste protocols.

The Core Directive: Unlike standard organic waste, this compound contains a chlorine atom on

the benzene ring. Improper incineration of halogenated aromatics without specific scrubbing

systems can release acidic gases (HCl) and, under specific conditions, toxic dioxins. Therefore,

segregation from non-halogenated waste streams is the single most critical operational

requirement.

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in a self-validating safety

protocol. You must treat this compound as both an irritant and an environmental hazard.
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Property Data Operational Implication

CAS Number 56962-10-8
Use for exact identification on

waste tags.

Physical State Solid (Crystalline Powder)
Dust generation is a primary

exposure vector.

Acidity (pKa) ~7.5 (Phenolic OH)
Incompatible with strong

bases; forms salts.

Signal Word WARNING
Requires standard PPE (Nitrile

gloves, safety glasses).

Hazard Codes H315, H319, H335, H412
Irritating to eyes/skin/lungs;

Harmful to aquatic life.

Disposal Class Halogenated Organic

DO NOT mix with general

organic solvents (e.g., pure

acetone waste).

Expert Insight: The phenolic hydroxyl group makes this compound slightly acidic. While it can

be solubilized in basic aqueous solutions, never dispose of it down the drain. The halogen bond

is stable and will persist, posing aquatic toxicity risks [1, 2].

Waste Segregation Protocol (The "Golden Rule")
To ensure compliance and safety, you must determine the state of the waste before disposal.

Use the following decision logic:

A. Solid Waste (Pure Compound or Contaminated Solids)
Preferred Method: Keep the compound in its solid state if possible. This reduces the volume

of hazardous solvent waste generated.
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Container: Wide-mouth high-density polyethylene (HDPE) jar or the original container if

empty.

Labeling: Must read "Hazardous Waste - Solid, Toxic" with the constituent name clearly

listed.

B. Liquid Waste (Reaction Mixtures or Mother Liquors)
Segregation: Must be placed in the Halogenated Organic Waste carboy.

Compatibility: Compatible with Dichloromethane (DCM), Chloroform, and Ethyl Acetate.

Prohibition: Do not mix with strong oxidizers (e.g., Nitric Acid) or strong bases, as exothermic

reactions may pressurize the container.

Step-by-Step Disposal Workflow
Phase 1: Preparation & PPE

Don PPE: Standard nitrile gloves (0.11 mm minimum thickness), lab coat, and safety

glasses. If handling large open quantities of powder, use a NIOSH N95 particulate respirator

to prevent inhalation (H335).

Verify Stream: Check that you have access to a "Halogenated Waste" stream.[1] If your lab

combines all organics, ensure the incinerator facility is rated for halogens.

Phase 2: Execution
Scenario A: Disposing of Excess Solid Reagent

Transfer solid directly into a dedicated Solid Hazardous Waste container.

Do not dissolve in solvent solely for the purpose of disposal (this increases waste volume

and cost).

Double-bag contaminated weighing boats or paper towels in clear polyethylene bags

before placing them in the solid waste bin.

Scenario B: Disposing of Reaction Solutions
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Pour the solution into the Halogenated Solvent Waste carboy (typically designated with a

specific color tag, often yellow or red depending on institution).

Critical Step: Record the volume and the specific chemical name ("2-Chloro-4-
hydroxybenzaldehyde") on the waste tag immediately. Do not use generic terms like

"Organic Waste."

Phase 3: Hand-off
Seal container tightly (ensure cap liner is intact).

Wipe the exterior of the container to remove any chemical residue.

Submit a pickup request to your Environmental Health & Safety (EHS) department.[1]

Emergency Contingencies (Spill Management)
Solid Spill:

Avoid generating dust.[2][3][4]

Scoop up material using a spark-proof scoop or stiff paper.

Place material in a hazardous waste bag.[1]

Wipe the area with a damp paper towel (water/ethanol mixture); dispose of the towel as

solid hazardous waste.

Liquid Spill:

Absorb with an inert material (vermiculite or spill pads).[1]

Do not use combustible materials like sawdust if strong oxidizers are also present in the

spill.

Collect in a sealed container and label as "Debris from Spill of [Chemical Name]."

Visual Operational Workflow
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The following diagram illustrates the decision logic for disposing of 2-Chloro-4-
hydroxybenzaldehyde.

Waste Generation:
2-Chloro-4-hydroxybenzaldehyde

Determine Physical State

Solid Waste
(Powder/Crystals/Debris)

Pure Substance

Liquid Waste
(Dissolved in Solvent)

In Solution

Container: Wide-mouth HDPE
Label: 'Solid Hazardous Waste'

Container: Carboy (Halogenated)
Label: 'Halogenated Organic Waste'

CRITICAL: Update Waste Tag
List full chemical name

EHS Pickup & Incineration
(Requires Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of halogenated aromatic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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